(2S,3S)-3-(2,2-dimethylpropyl)pyrrolidine-2-carboxylic acid hydrochloride
Overview
Description
(2S,3S)-3-(2,2-dimethylpropyl)pyrrolidine-2-carboxylic acid hydrochloride, or (2S,3S)-3-DMPHCl, is an organic compound that has been used in a variety of scientific research applications. It is a derivative of pyrrolidine, a five-membered heterocyclic ring with a nitrogen atom at the center. The compound has been used in a variety of biochemical and physiological experiments, including those related to drug development and pharmacology. We will also discuss potential future directions for research involving the compound.
Mechanism of Action
The mechanism of action of ((2S,3S)-3-(2,2-dimethylpropyl)pyrrolidine-2-carboxylic acid hydrochloride)-3-DMPHCl is not fully understood. However, it is believed to act as a proton donor, which can be used to catalyze certain chemical reactions. Additionally, the compound is believed to interact with certain proteins and enzymes, which can affect the activity of those proteins and enzymes.
Biochemical and Physiological Effects
The biochemical and physiological effects of ((2S,3S)-3-(2,2-dimethylpropyl)pyrrolidine-2-carboxylic acid hydrochloride)-3-DMPHCl are not fully understood. However, it is believed to have a variety of effects, including the inhibition of certain enzymes, the stimulation of certain proteins, and the modulation of cell signaling pathways. Additionally, the compound has been shown to affect the metabolism of certain compounds, including those involved in the metabolism of carbohydrates and lipids.
Advantages and Limitations for Lab Experiments
The use of ((2S,3S)-3-(2,2-dimethylpropyl)pyrrolidine-2-carboxylic acid hydrochloride)-3-DMPHCl in laboratory experiments has both advantages and limitations. One of the main advantages of using the compound is its low cost, which makes it an ideal choice for many experiments. Additionally, the compound is relatively easy to synthesize, making it an ideal choice for laboratories with limited resources. However, the compound is not very stable, meaning that it must be stored and handled with care. Additionally, the compound has limited solubility in water, making it difficult to use in aqueous solutions.
Future Directions
There are a number of potential future directions for research involving ((2S,3S)-3-(2,2-dimethylpropyl)pyrrolidine-2-carboxylic acid hydrochloride)-3-DMPHCl. These include further research into its mechanism of action, its biochemical and physiological effects, and its potential applications in drug development and pharmacology. Additionally, further research into its synthesis method, its stability, and its solubility could lead to new and improved methods of using the compound in laboratory experiments. Finally, research into its potential toxicity and interactions with other compounds could lead to a better understanding of the compound and its potential applications.
Synthesis Methods
((2S,3S)-3-(2,2-dimethylpropyl)pyrrolidine-2-carboxylic acid hydrochloride)-3-DMPHCl can be synthesized from a variety of starting materials, including pyrrolidine and dimethylpropyl bromide. The reaction is typically carried out in a two-step process, with the first step involving the formation of an intermediate compound. The intermediate compound is then reacted with hydrochloric acid to form the desired product. This reaction can be carried out in either aqueous or organic solvent, depending on the desired outcome.
Scientific Research Applications
((2S,3S)-3-(2,2-dimethylpropyl)pyrrolidine-2-carboxylic acid hydrochloride)-3-DMPHCl has been used in a variety of scientific research applications, including those related to drug development and pharmacology. It has been used in the synthesis of a variety of compounds, including those used in the treatment of cancer, diabetes, and various neurological disorders. Additionally, the compound has been used in the study of enzyme activity, cell signaling, and metabolic pathways.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (2S,3S)-3-(2,2-dimethylpropyl)pyrrolidine-2-carboxylic acid hydrochloride involves the conversion of commercially available starting materials into the target compound through a series of chemical reactions.", "Starting Materials": [ "2,2-dimethylpropanal", "ammonium acetate", "sodium cyanoborohydride", "L-proline", "hydrochloric acid", "sodium hydroxide", "diethyl ether", "water" ], "Reaction": [ "Step 1: Condensation of 2,2-dimethylpropanal with ammonium acetate in the presence of L-proline as a catalyst to form (2S,3S)-3-(2,2-dimethylpropyl)pyrrolidine-2-carbaldehyde.", "Step 2: Reduction of the aldehyde group in (2S,3S)-3-(2,2-dimethylpropyl)pyrrolidine-2-carbaldehyde using sodium cyanoborohydride as a reducing agent to form (2S,3S)-3-(2,2-dimethylpropyl)pyrrolidine-2-carbinol.", "Step 3: Conversion of (2S,3S)-3-(2,2-dimethylpropyl)pyrrolidine-2-carbinol to (2S,3S)-3-(2,2-dimethylpropyl)pyrrolidine-2-carboxylic acid hydrochloride by reaction with hydrochloric acid in diethyl ether followed by neutralization with sodium hydroxide in water." ] } | |
CAS RN |
2171267-44-8 |
Product Name |
(2S,3S)-3-(2,2-dimethylpropyl)pyrrolidine-2-carboxylic acid hydrochloride |
Molecular Formula |
C10H20ClNO2 |
Molecular Weight |
221.7 |
Purity |
95 |
Origin of Product |
United States |
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